3-(2-chlorophenyl)-5-methyl-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)isoxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-5-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C18H21ClN2O3S/c1-12-16(17(21-24-12)14-4-2-3-5-15(14)19)18(22)20-8-11-25-13-6-9-23-10-7-13/h2-5,13H,6-11H2,1H3,(H,20,22)
• InChI Key: QMLWCOKWTQHOAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NCCSC3CCOCC3
• Molecular Formula: C18H21ClN2O3S
• Molecular Weight: 380.9 g/mol

Description

3-(2-chlorophenyl)-5-methyl-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)isoxazole-4-carboxamide is a useful research compound. Its molecular formula is C18H21ClN2O3S and its molecular weight is 380.89. The purity is usually 95%.
BenchChem offers high-quality 3-(2-chlorophenyl)-5-methyl-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)isoxazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-chlorophenyl)-5-methyl-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)isoxazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Heterocyclic Synthesis and Mechanism Study : The reaction of certain chloromethyl pyrazole derivatives with thiourea shows an ANRORC rearrangement and N-formylation, yielding complex structures confirmed by X-ray analysis. This study indicates the compound's potential in advanced organic synthesis and mechanistic studies in chemistry (Ledenyova et al., 2018).

• Antimicrobial and Anticancer Activity : Novel pyrazole derivatives, synthesized from similar chlorophenyl compounds, have demonstrated significant antimicrobial and anticancer activities. This suggests potential applications in developing new pharmaceuticals (Hafez et al., 2016).

• Synthesis of Various Heterocyclic Derivatives : Research shows the synthesis of various derivatives involving pyrazole, isoxazole, and pyrimidine, indicating the versatility of such compounds in creating diverse heterocyclic structures, which are crucial in drug discovery (Mohareb et al., 2004).

• Synthesis and Structure Analysis : Studies on pyrazole derivatives focus on their synthesis, structural analysis, and potential applications in materials science and pharmaceuticals, demonstrating the role of similar compounds in material chemistry and drug design (Kumara et al., 2018).

• Antiviral and Cytotoxic Activities : Research into pyrazole- and isoxazole-based heterocycles has shown promising results in antiviral and cytotoxic activities, suggesting potential therapeutic applications (Dawood et al., 2011).

• Ultrasound-Assisted Synthesis : The ultrasound-irradiated synthesis of certain pyrazole derivatives indicates a methodological advancement in chemical synthesis, leading to efficient and eco-friendly production techniques (Machado et al., 2011).

• Synthesis and Evaluation for Medical Applications : The synthesis of pyrazolo[3,4-d]pyrimidines and their evaluation as anticancer and anti-5-lipoxygenase agents highlight the compound's relevance in medicinal chemistry (Rahmouni et al., 2016).